Cas no 2111510-24-6 (1-(4-Formylphenyl)pyrrolidine-3-carbonitrile)

• Product Name: 1-(4-Formylphenyl)pyrrolidine-3-carbonitrile
• CAS No: 2111510-24-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6585355
• PubChem ID: 165778607
• Update Time: 2025-07-24

1-(4-Formylphenyl)pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-formylphenyl)pyrrolidine-3-carbonitrile
• 2111510-24-6
• EN300-726132
• 1-(4-Formylphenyl)pyrrolidine-3-carbonitrile

• Inchi： 1S/C12H12N2O/c13-7-11-5-6-14(8-11)12-3-1-10(9-15)2-4-12/h1-4,9,11H,5-6,8H2
• InChI Key： HQBWVFILDOKCDH-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1CCC(C#N)C1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-(4-Formylphenyl)pyrrolidine-3-carbonitrile

Introduction to 1-(4-Formylphenyl)pyrrolidine-3-carbonitrile (CAS No. 2111510-24-6) and Its Emerging Applications in Chemical Biology

1-(4-Formylphenyl)pyrrolidine-3-carbonitrile, identified by the chemical identifier CAS No. 2111510-24-6, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolidine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities. The presence of both a formyl group and a nitrile group in its molecular structure imparts unique reactivity and functional properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 1-(4-formylphenyl)pyrrolidine-3-carbonitrile contribute to its potential as a key intermediate in synthetic chemistry. The formyl group (–CHO) serves as an active site for condensation reactions, enabling the formation of Schiff bases, imines, and other functional derivatives. Meanwhile, the nitrile group (–CN) introduces polarity and can participate in nucleophilic addition reactions, further expanding the compound's synthetic utility. These characteristics make it particularly interesting for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives. Studies have demonstrated that pyrrolidine-based compounds exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The specific substitution pattern in 1-(4-formylphenyl)pyrrolidine-3-carbonitrile may influence its interaction with biological receptors or enzymes, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized 1-(4-formylphenyl)pyrrolidine-3-carbonitrile to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, modifications of this scaffold have led to the discovery of compounds that modulate the activity of kinases and phosphodiesterases, which are critical players in cellular signaling networks.

The formyl group in 1-(4-formylphenyl)pyrrolidine-3-carbonitrile is particularly noteworthy for its ability to engage in Schiff base formation. This reaction is widely used in medicinal chemistry to generate imines, which can serve as probes for understanding enzyme mechanisms or as building blocks for drug candidates. Additionally, the nitrile group can be hydrolyzed to form carboxylic acids, providing another avenue for structural diversification.

Recent advancements in computational chemistry have further enhanced the utility of 1-(4-formylphenyl)pyrrolidine-3-carbonitrile. Molecular modeling studies have been employed to predict how different substituents on the pyrrolidine ring might affect binding interactions with target proteins. These insights have guided experimental efforts toward optimizing potency and selectivity, demonstrating the compound's importance in rational drug design.

The pharmaceutical industry has also shown interest in leveraging this compound for developing treatments against neurological disorders. Pyrrolidine derivatives are known to interact with neurotransmitter systems, making them attractive candidates for modulating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of 1-(4-formylphenyl)pyrrolidine-3-carbonitrile may exhibit neuroprotective effects by inhibiting aberrant protein aggregation or enhancing synaptic transmission.

Another area where this compound has found utility is in materials science. The unique electronic properties conferred by its heterocyclic core make it a candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its potential as a building block for conjugated polymers that exhibit high charge carrier mobility.

In conclusion, 1-(4-formylphenyl)pyrrolidine-3-carbonitrile (CAS No. 2111510-24-6) represents a promising chemical entity with broad applications across multiple disciplines. Its structural features enable diverse synthetic transformations, while its pharmacological potential continues to be explored through both experimental and computational approaches. As research progresses, this compound is likely to play an increasingly significant role in the development of next-generation therapeutics and advanced materials.